5-bromo-2-(trifluoromethyl)-1H-quinazolin-4-one

• IUPAC Name: 5-bromo-2-(trifluoromethyl)-1H-quinazolin-4-one
• InChI: InChI=1S/C9H4BrF3N2O/c10-4-2-1-3-5-6(4)7(16)15-8(14-5)9(11,12)13/h1-3H,(H,14,15,16)
• InChI Key: ZQFRNKKAQWIYLG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Br)C(=O)N=C(N2)C(F)(F)F
• Molecular Formula: C9H4BrF3N2O
• Molecular Weight: 293.04 g/mol

Description

5-bromo-2-(trifluoromethyl)-1H-quinazolin-4-one is a chemical compound that has garnered interest in various fields of scientific research

Chemical Reactions Analysis

5-bromo-2-(trifluoromethyl)-1H-quinazolin-4-one undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific reaction conditions and the nature of the reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions may result in the replacement of specific functional groups.

Scientific Research Applications

5-bromo-2-(trifluoromethyl)-1H-quinazolin-4-one has a wide range of scientific research applications. In chemistry, it is used as a reagent in various organic synthesis reactions. In biology, it may be studied for its potential effects on cell function and signal transduction pathways. In medicine, this compound could be investigated for its potential therapeutic applications, such as its effects on specific molecular targets. In industry, this compound may be used in the development of new materials or as a component in various industrial processes.

Mechanism of Action

The mechanism of action of 5-bromo-2-(trifluoromethyl)-1H-quinazolin-4-one involves its interaction with specific molecular targets and pathways. This compound may exert its effects by binding to particular receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific context in which the compound is being studied. Understanding the mechanism of action is crucial for elucidating the compound’s potential therapeutic applications and its effects on biological systems.

Comparison with Similar Compounds

5-bromo-2-(trifluoromethyl)-1H-quinazolin-4-one can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with similar chemical structures or those that exhibit similar biological activities. By comparing this compound with these compounds, researchers can gain insights into its distinct properties and potential advantages. Some similar compounds may include other organic molecules with comparable functional groups or those that target similar molecular pathways.